![molecular formula C10H13Cl2NO2S B7574743 N-[1-(2,4-dichlorophenyl)ethyl]-N-methylmethanesulfonamide](/img/structure/B7574743.png)
N-[1-(2,4-dichlorophenyl)ethyl]-N-methylmethanesulfonamide
Overview
Description
N-[1-(2,4-dichlorophenyl)ethyl]-N-methylmethanesulfonamide, commonly known as Diclazuril, is a chemical compound widely used in scientific research. It is a benzene-containing sulfonamide derivative that exhibits anti-coccidial activity. Diclazuril is a potent inhibitor of the replication of coccidian parasites, which are responsible for causing coccidiosis, a severe disease that affects livestock and poultry.
Scientific Research Applications
Conformation and Biological Activity :
- Gowda et al. (2007) studied the conformation of the N-H bond in N-(2,4-Dichlorophenyl)methanesulfonamide, which is nearly syn to the ortho-chloro substituent. This conformation may be crucial for its biological activity, as the amide H atom is readily available to a receptor molecule (Gowda, Foro, & Fuess, 2007).
Synthesis and Structure of Sulfonamide Derivatives :
- Danish et al. (2021) reported new sulfonamide derivatives, including one similar to the compound . They characterized these compounds by FTIR, ESI-MS, and X-ray crystallography, highlighting the importance of hydrogen bonding in their structures (Danish et al., 2021).
Electrophilic Aldehyde Imines Synthesis :
- Aizina et al. (2012) described the synthesis of phenyl-N-(2,2,2-trichloroethylidene)methanesulfonamide, demonstrating the high reactivity of this product in alkylation reactions, which is relevant for the study of sulfonamide derivatives (Aizina, Levkovskaya, & Rozentsveig, 2012).
Biological Evaluation of 1,4-Dihydropyridines :
- Ghorbani-Vaghei et al. (2016) used similar compounds as catalysts for synthesizing 1,4-dihydropyridine derivatives, which were evaluated for antibacterial and antioxidant activities. This highlights a potential application in pharmaceuticals (Ghorbani‐Vaghei et al., 2016).
Herbicide Analysis :
- Laganà et al. (2002) developed a method for determining herbicides, including compounds structurally related to the one . This study is relevant for environmental monitoring and analysis (Laganà et al., 2002).
properties
IUPAC Name |
N-[1-(2,4-dichlorophenyl)ethyl]-N-methylmethanesulfonamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13Cl2NO2S/c1-7(13(2)16(3,14)15)9-5-4-8(11)6-10(9)12/h4-7H,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VEKMJKNYTBAEIC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=C(C=C(C=C1)Cl)Cl)N(C)S(=O)(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13Cl2NO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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